Cas no 14764-90-0 (2,6-diiodo-3-pyridinol)
2,6-Diiodo-3-pyridinol is a halogenated pyridine derivative characterized by its two iodine substituents at the 2- and 6-positions and a hydroxyl group at the 3-position. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate for constructing complex heterocyclic systems. The presence of iodine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the introduction of diverse functional groups. Additionally, the hydroxyl group offers a site for further derivatization. Its stability and well-defined reactivity make it suitable for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules.
2,6-diiodo-3-pyridinol structure
Product Name:2,6-diiodo-3-pyridinol
CAS No:14764-90-0
MF:C5H3I2NO
MW:346.892365694046
MDL:MFCD03265756
CID:120621
Update Time:2025-10-22
2,6-diiodo-3-pyridinol Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Diiodopyridin-3-ol
- 2,6-Diiodo-3-hydroxypyridine
- 3-Pyridinol,2,6-diiodo-
- 2,6-Diiod-3-hydroxypyridin
- 2,6-diiodo-3-pyridinol
- 2,6-diiodo-pyridin-3-ol
- 2,6-Dijod-pyridin-3-ol
- 3-hydroxy-2,6-diiodopyridine
- 3-Hydroxy-2,6-diiod-pyridin
- 3-Pyridinol,2,6-diiodo
- diiodopyridinol
-
- MDL： MFCD03265756
- Inchi： 1S/C5H3I2NO/c6-4-2-1-3(9)5(7)8-4/h1-2,9H
- InChI Key： ZDOQSPXMJKWUIV-UHFFFAOYSA-N
- SMILES： IC1C(=CC=C(N=1)I)O
Computed Properties
- Exact Mass: 346.83000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
Experimental Properties
- PSA: 33.12000
- LogP: 1.99640
2,6-diiodo-3-pyridinol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-diiodo-3-pyridinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172140-1g |
2,6-Diiodopyridin-3-ol |
14764-90-0 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM172140-1g |
2,6-Diiodopyridin-3-ol |
14764-90-0 | 95% | 1g |
$123 | 2022-06-12 | |
| Chemenu | CM172140-5g |
2,6-Diiodopyridin-3-ol |
14764-90-0 | 95% | 5g |
$354 | 2022-06-12 | |
| Apollo Scientific | OR303611-500mg |
2,6-Diiodo-3-pyridinol |
14764-90-0 | 500mg |
£96.00 | 2023-09-02 | ||
| Apollo Scientific | OR303611-1g |
2,6-Diiodo-3-pyridinol |
14764-90-0 | 1g |
£130.00 | 2023-09-02 | ||
| Apollo Scientific | OR303611-5g |
2,6-Diiodo-3-pyridinol |
14764-90-0 | 5g |
£320.00 | 2023-09-02 | ||
| Matrix Scientific | 035699-100mg |
2,6-Diiodopyridin-3-ol |
14764-90-0 | 100mg |
$237.00 | 2023-09-09 | ||
| Matrix Scientific | 035699-500mg |
2,6-Diiodopyridin-3-ol |
14764-90-0 | 500mg |
$709.00 | 2023-09-09 | ||
| Alichem | A029193287-1g |
2,6-Diiodopyridin-3-ol |
14764-90-0 | 95% | 1g |
640.56 USD | 2021-06-01 | |
| Key Organics Ltd | KD-0076-1MG |
2,6-diiodo-3-pyridinol |
14764-90-0 | >95% | 1mg |
£37.00 | 2025-02-08 |
2,6-diiodo-3-pyridinol Related Literature
-
Daiki Mori,Tomoki Yoneda,Masaaki Suzuki,Tyuji Hoshino,Saburo Neya Org. Biomol. Chem. 2020 18 5334
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